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For researchers, scientists, and drug development professionals who rely on robust data
storage, understanding the underlying architecture of database systems is paramount. This
guide provides a detailed technical exploration of the ndbm (new database manager) file
format, a foundational key-value store that has influenced numerous subsequent database
technologies.

Core Concepts of ndbm

The ndbm library, a successor to the original dbm, provides a simple yet efficient method for
storing and retrieving key-value pairs. It was a standard feature in early Unix-like operating
systems, including 4.3BSD.[1][2][3] Unlike modern database systems that often use a single
file, ndbm utilizes a two-file structure to manage data: a directory file (.dir) and a data page file
(.pag).[1] This design is predicated on a hashing algorithm to provide fast access to data,
typically in one or two file system accesses.[1]

The fundamental unit of data in ndbm is a datum, a structure containing a pointer to the data
(dptr) and its size (dsize). This allows for the storage of arbitrary binary data as both keys and
values.[3][4]
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The On-Disk File Format: A Deep Dive

The ndbm file format is intrinsically tied to its implementation of extendible hashing. This
dynamic hashing scheme allows the database to grow gracefully as more data is added,
without requiring a complete reorganization of the file.

The Directory File (.dir)

The .dir file acts as the directory for the extendible hash table. It does not contain the actual
key-value data but rather pointers to the data pages in the .pag file. The core of the .dir file is a
hash table, which is an array of page indices.

A simplified view of the .dir file's logical structure reveals its role as an index. It contains a
bitmap that is used to keep track of used pages in the .pag file.[1]

The Page File (.pag)

The .pag file is a collection of fixed-size pages, where each page stores one or more key-value
pairs. The structure of a page is designed for efficient storage and retrieval. Key-value pairs
that hash to the same logical bucket are stored on the same page.

When a page becomes full, a split occurs. A new page is allocated in the .pag file, and some of
the key-value pairs from the full page are moved to the new page. The .dir file is then updated
to reflect this change, potentially doubling in size to accommodate a more granular hash
function.

The Hashing Mechanism

The efficiency of ndbm hinges on its hashing algorithm, which determines the initial placement
of keys within the .pag file. While the original ndbm source code from 4.3BSD would provide
the definitive algorithm, a widely cited and influential hashing algorithm comes from sdbm, a
public-domain reimplementation of ndbm.

The sdbm hash function is as follows:

This simple iterative function was found to provide good distribution and scrambling of bits,
which is crucial for minimizing collisions and ensuring efficient data retrieval.
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Collision Resolution: In ndbm, collisions at the hash function level are handled by storing
multiple key-value pairs that hash to the same bucket on the same data page. When a page
overflows due to too many collisions, the page is split, and the directory is updated. This is a
form of open addressing with bucket-level collision resolution.

Key Operations and Experimental Protocols

The ndbm interface provides a set of functions for interacting with the database.
Understanding these is key to appreciating its operational workflow.

Function Description

db 0 Opens or creates a database, returning a
m_open
—op handle to the two-file structure.[4][5]

dbm_store() Stores a key-value pair in the database.[4][5]

Retrieves the value associated with a given key.

dbm_fetch() e

dbm_delete() Removes a key-value pair from the database.

_ Retrieves the first key in the database for
dbm_firstkey() teration

Retrieves the next key in the database for
dbm_nextkey() teration

dbm_close() Closes the database files.[4][5]

Experimental Protocol for a dbm_store Operation:
» Key Hashing: The key is passed through the ndbm hash function to generate a hash value.

» Directory Lookup: The hash value is used to calculate an index into the directory table in the
dir file.

» Page Identification: The entry in the directory table provides the page number within the .pag
file where the key-value pair should be stored.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12393030/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-ndbm-file-format
https://www.benchchem.com/product/b12393030/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-ndbm-file-format
http://infolab.stanford.edu/~ullman/dbsi/win98/ndbm.html
https://www.rondb.com/
http://infolab.stanford.edu/~ullman/dbsi/win98/ndbm.html
https://www.rondb.com/
http://infolab.stanford.edu/~ullman/dbsi/win98/ndbm.html
https://www.rondb.com/
http://infolab.stanford.edu/~ullman/dbsi/win98/ndbm.html
https://www.rondb.com/
https://www.benchchem.com/product/b12393030/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-ndbm-file-format
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Page Retrieval: The corresponding page is read from the .pag file into memory.
o Key-Value Insertion: The new key-value pair is appended to the data on the page.

o Overflow Check: If the insertion causes the page to exceed its capacity, a page split is
triggered.

o Page Split (if necessary): a. A new page is allocated in the .pag file. b. The key-value pairs
on the original page are redistributed between the original and the new page based on a
refined hash. c. The directory in the .dir file is updated to point to the new page. This may
involve doubling the size of the directory.

Page Write: The modified page(s) are written back to the .pag file.

Visualizing the ndbm Architecture and Workflow

To better illustrate the concepts described, the following diagrams are provided in the DOT
language for Graphviz.

ndbm File Structure

o (= Points to Page .pag File Page 1 Detail
.dir File §
) Key A Key C
Points to Page PageO | Pagel | Page2 | .. [F--I
Hash0 | Hash1l | Hash2 | Hash3 | .. Points to Page Value A | Value C
Points to Page

Click to download full resolution via product page

Logical relationship between .dir and .pag files.

The diagram above illustrates the fundamental architecture of an ndbm database. The .dir file
contains a hash table that maps hash values to page numbers in the .pag file. Multiple directory
entries can point to the same page. The .pag file itself is a collection of pages, each containing
the actual key-value pairs.
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ndbm Key Lookup Workflow

Start: dbm_fetch(key)

Key Not Found

Return Value Key Not Found

Click to download full resolution via product page

Workflow for a key lookup operation (dbm_fetch).

This workflow diagram shows the steps involved in retrieving a value for a given key. The

process begins with hashing the key, followed by a lookup in the .dir file to identify the correct

data page in the .pag file. The relevant page is then read and searched for the key.
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Modern Implementations and Compatibility

While the original ndbm is now largely of historical and academic interest, its APl has been
preserved in modern database libraries such as GNU gdbm and Oracle Berkeley DB.[6][7]
These libraries provide an ndbm compatibility interface, allowing older software to be compiled
and run on modern systems. However, it is crucial to note that the underlying on-disk file
formats of these modern implementations are different from the original ndbm format and are
generally not compatible with each other.[7]

GNU gdbm (in Berkeley DB (in

Feature Original ndbm
ndbm mode) ndbm mode)

. _ _ .dir and .pag files _ _
File Structure .dir and .pag files ) Single .db file
(may be hard links)

) Specific to the original Berkeley DB's own
On-Disk Format ) ) gdbm's own format
implementation format

Keyl/value pair size

Data Size Limits limits (e.g., 1024 No inherent limits No inherent limits
bytes)[2]
o . ) ] Full transactional
Concurrency No built-in locking Optional locking
support
Conclusion

The ndbm file format represents a significant step in the evolution of key-value database
systems. Its two-file, extendible hashing design provided a robust and efficient solution for data
storage in early Unix environments. While it has been superseded by more advanced database
technologies, its core concepts and APl have demonstrated remarkable longevity, influencing
and being preserved in modern database libraries. For professionals in data-intensive fields,
understanding the principles of ndbm offers valuable insights into the foundational techniques
of data management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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